Cas no 854304-17-9 (1-(3-Isopropoxyphenyl)ethanamine)

• Product Name: 1-(3-Isopropoxyphenyl)ethanamine
• CAS No: 854304-17-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 3030658
• PubChem ID: 16640678
• Update Time: 2025-10-28

1-(3-Isopropoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-异丙氧芬基)乙胺
• 1-(3-isopropoxyphenyl)ethanamine
• 1-(3-propan-2-yloxyphenyl)ethanamine
• 1-[3-(propan-2-yloxy)phenyl]ethanamine
• 1-[3-(propan-2-yloxy)phenyl]ethan-1-amine
• BBL017904
• STK489637
• 1-(3-Isopropoxyphenyl)ethanamine, AldrichCPR
• Z1245633173
• VS-06581
• AKOS000139365
• 854304-17-9
• CS-0205580
• EN300-41212
• G19147
• Z278080508
• SCHEMBL14157496
• SY173958
• ALBB-002141
• MFCD09434007
• AKOS016345329
• 1-(3-(propan-2-yloxy)phenyl)ethan-1-amine
• 857-168-0
• 1-(3-Isopropoxyphenyl)ethanamine

• Inchi： 1S/C11H17NO/c1-8(2)13-11-6-4-5-10(7-11)9(3)12/h4-9H,12H2,1-3H3
• InChI Key： HYWTVQKMPIPXGT-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(=C1)C(C)N)C(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2

1-(3-Isopropoxyphenyl)ethanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(3-Isopropoxyphenyl)ethanamine

Comprehensive Guide to 1-(3-Isopropoxyphenyl)ethanamine (CAS No. 854304-17-9): Properties, Applications, and Market Insights

1-(3-Isopropoxyphenyl)ethanamine (CAS No. 854304-17-9) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This amine derivative, featuring an isopropoxy phenyl group, is widely studied for its unique chemical properties and potential uses in drug synthesis. Researchers and industry professionals frequently search for 1-(3-Isopropoxyphenyl)ethanamine uses, synthesis methods, and suppliers, making it a topic of growing interest.

The molecular structure of 1-(3-Isopropoxyphenyl)ethanamine consists of an ethylamine group attached to a phenyl ring substituted with an isopropoxy moiety at the meta position. This configuration contributes to its moderate polarity and solubility in organic solvents, which is crucial for its application in medicinal chemistry. Recent studies highlight its role as a building block for more complex molecules, particularly in the development of central nervous system (CNS) agents and enzyme inhibitors.

One of the most searched questions regarding this compound is: "How to synthesize 1-(3-Isopropoxyphenyl)ethanamine?" The synthesis typically involves the reduction of the corresponding ketone or nitrile precursor, often using reagents like lithium aluminum hydride or catalytic hydrogenation. Alternative routes may include nucleophilic substitution reactions on halogenated phenyl derivatives. The purity of the final product is critical, and advanced analytical techniques such as HPLC and NMR spectroscopy are employed for quality control.

In the pharmaceutical industry, 1-(3-Isopropoxyphenyl)ethanamine serves as a key intermediate for the preparation of various bioactive molecules. Its structural features make it valuable for designing compounds with potential anti-inflammatory, analgesic, or neuroprotective properties. Recent patent literature reveals its incorporation into novel drug candidates targeting G-protein-coupled receptors (GPCRs), a hot topic in current drug discovery programs.

The global market for 1-(3-Isopropoxyphenyl)ethanamine has shown steady growth, driven by increasing R&D activities in the life sciences sector. Major pharmaceutical companies and contract research organizations (CROs) are among the primary consumers of this compound. Market analysts frequently search for 1-(3-Isopropoxyphenyl)ethanamine price trends and supply chain dynamics, reflecting the commercial importance of this chemical.

From a regulatory perspective, 1-(3-Isopropoxyphenyl)ethanamine is generally considered safe for research purposes when handled according to standard laboratory protocols. Proper storage conditions (typically under inert atmosphere at low temperatures) and handling procedures are essential to maintain its stability. Researchers often inquire about 1-(3-Isopropoxyphenyl)ethanamine safety data and handling precautions, emphasizing the need for comprehensive technical documentation.

Recent advancements in green chemistry have prompted investigations into more sustainable production methods for 1-(3-Isopropoxyphenyl)ethanamine. Catalytic processes using biodegradable reagents and energy-efficient conditions are gaining attention, aligning with the pharmaceutical industry's push toward environmentally friendly manufacturing. These developments respond to growing searches for eco-friendly synthesis of specialty amines and green pharmaceutical intermediates.

Analytical characterization of 1-(3-Isopropoxyphenyl)ethanamine remains an important area of focus. Modern techniques such as high-resolution mass spectrometry (HRMS) and X-ray crystallography provide detailed structural information crucial for quality assurance. The compound's spectral data and chromatographic properties are frequently requested by analytical chemists and quality control specialists.

Looking ahead, the scientific community anticipates expanded applications for 1-(3-Isopropoxyphenyl)ethanamine in emerging fields like bioconjugation chemistry and materials science. Its potential use in designing smart materials and molecular probes represents an exciting frontier for research. These prospects align with current trends in multidisciplinary chemical research and translational science.

For researchers seeking 1-(3-Isopropoxyphenyl)ethanamine suppliers, it's important to evaluate vendors based on certification standards, batch-to-batch consistency, and technical support capabilities. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements. Proper documentation including certificates of analysis (CoA) should always accompany purchases.

In conclusion, 1-(3-Isopropoxyphenyl)ethanamine (CAS No. 854304-17-9) represents an important building block in modern chemical research with diverse applications in pharmaceutical development. Its unique structural features and synthetic versatility continue to make it valuable compound in drug discovery programs. As research progresses, we can expect to see novel applications emerging for this interesting amine derivative.